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Compound of Interest

Compound Name: Clofibrate

Cat. No.: B1669205 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Clofibrate, a compound requiring careful management due to its

potential hazards. Adherence to these procedural steps will support the integrity of your

research and the safety of your team.

Hazard Communication: Clofibrate is classified as harmful if swallowed, a skin irritant, and can

cause serious eye damage.[1] It is crucial to be fully aware of these risks before beginning any

work.

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE is the first line of defense against exposure. The

following table summarizes the necessary protective gear for handling Clofibrate.
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PPE Category Item Specifications

Hand Protection Gloves

Nitrile or low-protein, powder-

free latex gloves are

recommended. Consider

double gloving for enhanced

protection.[2]

Eye and Face Protection
Safety Goggles and Face

Shield

Goggles should be worn to

protect against splashes. A full

face shield offers

supplementary protection and

is required when there is a risk

of splashing.[2][3]

Body Protection Laboratory Coat or Gown

A disposable gown made of a

resistant material like

polyethylene-coated

polypropylene should be worn

over personal clothing.[4]

Respiratory Protection Dust Respirator

A particulate respirator should

be used, especially when

handling the solid form, to

avoid inhalation of dust.[2]

Operational and Disposal Plans
Handling and Storage:

Preparation: Work with Clofibrate should be conducted in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation exposure. Avoid generating dust.[2]

Storage: Store Clofibrate in a tightly sealed container in a cool, dry, and well-ventilated area

away from incompatible materials such as oxidizing agents.[2]

Disposal Plan:
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Waste Generation: All disposable materials that come into contact with Clofibrate, including

gloves, gowns, and cleaning materials, should be considered contaminated waste.

Waste Collection: Place all contaminated waste into a designated, labeled, and sealed

container.

Disposal: Dispose of chemical waste in accordance with all applicable federal, state, and

local environmental regulations. Consult with your institution's environmental health and

safety (EHS) department for specific guidance on hazardous waste disposal.[5]

Emergency Procedures
Immediate and appropriate action during an emergency is critical to minimizing harm.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.[1]

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and give them a small amount of water to drink. Call a physician immediately.[1]

Inhalation: Move the exposed person to fresh air. If they are not breathing, provide artificial

respiration. Seek medical attention.[1]

Spill Response: A structured approach to spill cleanup is essential to prevent further

contamination and exposure. The following workflow outlines the necessary steps.

Clofibrate Spill Response Workflow

Quantitative Data
The following table provides key toxicity data for Clofibrate. This information is critical for

understanding the substance's hazard potential.
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Data Point Value Species

LD50 (Oral) 940 mg/kg Rat

LD50 (Intraperitoneal) 910 mg/kg Rat

TDLO (Oral) 171 ml/kg/6D intermittent Human

LD50: Lethal Dose, 50%. The

dose that is lethal to 50% of

the tested population.

TDLO: Lowest Published Toxic

Dose.

(Source:[1])

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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